N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]-2-(1-phenylpyrazol-3-yl)acetamide

• IUPAC Name: N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]-2-(1-phenylpyrazol-3-yl)acetamide
• InChI: InChI=1S/C19H21N5O2/c25-19(11-15-8-9-24(22-15)17-5-2-1-3-6-17)21-16-12-20-23(13-16)14-18-7-4-10-26-18/h1-3,5-6,8-9,12-13,18H,4,7,10-11,14H2,(H,21,25)
• InChI Key: XZPBXFUYGSAVFR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C=C(C=N2)NC(=O)CC3=NN(C=C3)C4=CC=CC=C4
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]-2-(1-phenylpyrazol-3-yl)acetamide is a synthetic organic compound that belongs to the class of pyrazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]-2-(1-phenylpyrazol-3-yl)acetamide typically involves the following steps:

Formation of the oxolan-2-ylmethyl group: This can be achieved by reacting oxirane with a suitable nucleophile to form the oxolan-2-ylmethyl intermediate.

Synthesis of the pyrazole ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-dicarbonyl compound.

Coupling of the pyrazole rings: The two pyrazole rings are coupled together using a suitable linker, such as an acetamide group, under appropriate reaction conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]-2-(1-phenylpyrazol-3-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenating agents like N-bromosuccinimide for electrophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]-2-(1-phenylpyrazol-3-yl)acetamide has several scientific research applications:

Medicinal Chemistry: Potential use as a pharmacophore in drug design due to its unique structural features.

Biology: Investigation of its biological activity, including antimicrobial and anti-inflammatory properties.

Materials Science: Use in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]-2-(1-phenylpyrazol-3-yl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to the desired biological effect. The exact pathways involved can vary depending on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]-2-(1-methylpyrazol-3-yl)acetamide
• N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]-2-(1-ethylpyrazol-3-yl)acetamide

Uniqueness

N-[1-(oxolan-2-ylmethyl)pyrazol-4-yl]-2-(1-phenylpyrazol-3-yl)acetamide is unique due to the presence of the phenyl group, which can enhance its interaction with aromatic binding sites in biological targets. This structural feature may confer distinct pharmacological properties compared to its analogs.